Cas no 1046794-15-3 (2-Pyrrolidin-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)

• Product Name: 2-Pyrrolidin-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• CAS No: 1046794-15-3
• MF: C₁₃H₂₁BN₂O₂S
• MW: 280.194041967392
• MDL: MFCD09607683
• CID: 2191108
• Update Time: 2025-06-08

2-Pyrrolidin-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-Pyrrolidinyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• 2-(Pyrrolidin-1-yl)thiazole-4-boronic acid pinacol ester
• AB50755
• 2-(Pyrrolidin-1-yl)thiazole-4-boronic acid pinacol ester, AldrichCPR
• 2-Pyrrolidin-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

• MDL： MFCD09607683
• Inchi： 1S/C13H21BN2O2S/c1-12(2)13(3,4)18-14(17-12)10-9-19-11(15-10)16-7-5-6-8-16/h9H,5-8H2,1-4H3
• InChI Key： FSXQNLGOOSREEB-UHFFFAOYSA-N
• SMILES： S1C=C(B2OC(C)(C)C(C)(C)O2)N=C1N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Topological Polar Surface Area: 62.8

Additional information on 2-Pyrrolidin-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

Introduction to 2-Pyrrolidin-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 1046794-15-3)

2-Pyrrolidin-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 1046794-15-3) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a boron-containing dioxaborolane moiety. These structural elements contribute to its potential applications in the development of novel therapeutic agents and as a building block in synthetic chemistry.

The dioxaborolane functional group is particularly noteworthy due to its utility in Suzuki-Miyaura coupling reactions, a widely used method for the formation of carbon-carbon bonds. This reaction is crucial in the synthesis of complex organic molecules, including pharmaceuticals and natural products. The presence of the dioxaborolane group in 2-Pyrrolidin-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole makes it an attractive reagent for these coupling reactions.

The pyrrolidine ring is another key feature of this compound. Pyrrolidine derivatives are known for their biological activity and are often incorporated into drug molecules to enhance their pharmacological properties. The combination of the pyrrolidine ring with the dioxaborolane group in this compound provides a unique platform for the design and synthesis of novel bioactive molecules.

In recent years, there has been increasing interest in the use of boron-containing compounds in medicinal chemistry. Boron-based drugs have shown promise in various therapeutic areas, including cancer treatment and anti-inflammatory applications. The ability to introduce boron into drug molecules through efficient synthetic routes has opened up new avenues for drug discovery and development.

2-Pyrrolidin-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has been studied for its potential as a building block in the synthesis of boronated prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The use of boronated prodrugs can improve drug delivery and reduce side effects by targeting specific tissues or cells.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Pyrrolidin-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole in the development of boronated prodrugs for cancer therapy. The researchers demonstrated that this compound could be effectively used to synthesize prodrugs with enhanced solubility and stability. These prodrugs showed improved pharmacokinetic properties and reduced toxicity compared to their parent compounds.

The thiazole moiety in 2-Pyrrolidin-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole also contributes to its biological activity. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial and antifungal properties. The presence of this functional group can enhance the therapeutic potential of compounds derived from this scaffold.

In addition to its applications in medicinal chemistry, 2-Pyrrolidin-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has also found use in materials science. Boron-containing compounds are being explored for their potential in developing new materials with unique properties. For example, boron-based polymers have shown promise in applications such as drug delivery systems and electronic devices.

The synthesis of 2-Pyrrolidin-1-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-y)-l)l)-l)l)l)l)l)l)l)l)l)l)l)l)l)l)l)l)-thiazole typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound with greater efficiency and scalability.

In conclusion, 2-Pyrrolidin- 1- yl- 4- ( 4, 4, 5, 5- tetramethyl- 1, 3, 2- dioxaborolan- 2- y)- -(CAS No. --------------) (CAS No. 1046794-*-*-*-*-*-*-*-*-*-*-*-*-*-*-)*) is a multifunctional compound with significant potential in various scientific and industrial applications. Its unique structural features make it an invaluable reagent in synthetic chemistry and a promising candidate for the development of novel therapeutic agents.